Cas no 54669-84-0 (Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-)

• Product Name: Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-
• CAS No: 54669-84-0
• MF: C₁₈H₂₄O₂
• MW: 272.381965637207
• CID: 353969
• PubChem ID: 12270341
• Update Time: 2025-04-19

Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-
• 4-tert-butyl-2-phenacylcyclohexan-1-one
• OPWJLYPXLLWOHU-UHFFFAOYSA-N
• 4-(tert-butyl)-2-(2-oxo-2-phenylethyl)-1-cyclohexanone
• 54669-84-0
• AKOS021982202
• 4-tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone
• SCHEMBL2993114
• DTXSID70483366

• Inchi： 1S/C18H24O2/c1-18(2,3)15-9-10-16(19)14(11-15)12-17(20)13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3
• InChI Key： OPWJLYPXLLWOHU-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC1CC(C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 272.17772
• Monoisotopic Mass: 272.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14